molecular formula C13H14ClN3O2 B15374900 2-chloro-4-{[3-(oxan-4-yl)-1H-pyrazol-4-yl]oxy}pyridine

2-chloro-4-{[3-(oxan-4-yl)-1H-pyrazol-4-yl]oxy}pyridine

Cat. No.: B15374900
M. Wt: 279.72 g/mol
InChI Key: DURNMHJYZBFUDA-UHFFFAOYSA-N
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Description

2-Chloro-4-{[3-(oxan-4-yl)-1H-pyrazol-4-yl]oxy}pyridine (CAS: 1898283-89-0) is a heterocyclic compound featuring a pyridine core substituted at the 2-position with a chlorine atom and at the 4-position with an oxygen-linked pyrazole moiety. The pyrazole ring is further substituted with a tetrahydropyran (oxane) group at its 3-position.

Properties

Molecular Formula

C13H14ClN3O2

Molecular Weight

279.72 g/mol

IUPAC Name

2-chloro-4-[[5-(oxan-4-yl)-1H-pyrazol-4-yl]oxy]pyridine

InChI

InChI=1S/C13H14ClN3O2/c14-12-7-10(1-4-15-12)19-11-8-16-17-13(11)9-2-5-18-6-3-9/h1,4,7-9H,2-3,5-6H2,(H,16,17)

InChI Key

DURNMHJYZBFUDA-UHFFFAOYSA-N

Canonical SMILES

C1COCCC1C2=C(C=NN2)OC3=CC(=NC=C3)Cl

Origin of Product

United States

Comparison with Similar Compounds

Data Table: Key Structural Features of Analogs

Compound Name CAS Number Core Structure Substituents Key Features
2-Chloro-4-{[3-(oxan-4-yl)-1H-pyrazol-4-yl]oxy}pyridine 1898283-89-0 Pyridine - Cl at C2
- Pyrazole-oxy group at C4 (with oxane at pyrazole C3)
Oxygen bridge enhances solubility; oxane provides steric bulk and potential hydrogen-bonding sites.
2-Chloro-4-{[3-(methylsulfanyl)propyl]amino}benzonitrile 1097815-86-5 Benzonitrile - Cl at C2
- Amino-propyl (methylsulfanyl) at C4
- Nitrile group at C4
Sulfur-containing substituent increases lipophilicity; nitrile group introduces polarity and reactivity.
2-Chloro-4-{[4-(trifluoromethoxy)anilino]carbonyl}phenyl-N,N-dimethylsulfamate Not specified Phenyl-sulfamate - Cl at C2
- Trifluoromethoxy-anilino carbonyl at C4
- Dimethylsulfamate group
Trifluoromethoxy group is electron-withdrawing; sulfamate may enhance metabolic stability.

Substituent-Driven Property Analysis

Solubility and Polarity: The oxane group in the target compound introduces oxygen atoms, which may improve water solubility compared to the methylsulfanyl analog. The latter’s sulfur atom and alkyl chain likely enhance lipid membrane permeability .

Electronic Effects: The trifluoromethoxy group in the sulfamate analog is strongly electron-withdrawing, which could stabilize negative charges or alter aromatic ring reactivity. In contrast, the pyrazole-oxy group in the target compound may act as a weak electron donor due to the oxygen bridge.

The methylsulfanyl group’s lipophilicity might improve blood-brain barrier penetration, making it more suitable for CNS-targeted applications compared to the hydrophilic oxane derivative.

Synthetic Accessibility :

  • The target compound’s tetrahydropyran substitution requires multi-step synthesis (e.g., cyclization or coupling reactions), whereas analogs like the benzonitrile derivative may be synthesized via simpler alkylation or nucleophilic substitution.

Commercial and Research Implications

  • Supplier Availability : The target compound has only one supplier, suggesting it is a niche or recently developed molecule. In contrast, analogs like the benzonitrile derivative are listed with two suppliers, indicating broader industrial adoption .
  • Potential Applications: The oxane-pyrazole motif in the target compound could be explored in kinase inhibitors (pyrazole is a common pharmacophore) or as a chiral scaffold in asymmetric catalysis. The trifluoromethoxy analog’s stability under metabolic conditions may suit agrochemical applications where environmental persistence is critical.

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